4-Acetylphenyl 4-chlorobenzenesulfonate

Specification

• CAS No.: 64101-68-4
• Molecular Formula: C14H11ClO4S
• Molecular Weight: 310.8 g/mol
• IUPAC Name: (4-acetylphenyl) 4-chlorobenzenesulfonate
• Standard InChI: InChI=1S/C14H11ClO4S/c1-10(16)11-2-6-13(7-3-11)19-20(17,18)14-8-4-12(15)5-9-14/h2-9H,1H3
• Standard InChI Key: JUIIGTBYTBQUEL-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=C(C=C1)OS(=O)(=O)C2=CC=C(C=C2)Cl
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OS(=O)(=O)C2=CC=C(C=C2)Cl

Introduction

4-Acetylphenyl 4-chlorobenzenesulfonate is an organic compound belonging to the class of sulfonate esters. It is characterized by its aromatic structure, featuring benzene rings, which makes it relevant in studies related to aromatic chemistry and reactivity. The compound's molecular formula is C14H11ClO4S, with a molecular weight of 310.75274.

Synthesis Methods

The synthesis of 4-acetylphenyl 4-chlorobenzenesulfonate can be achieved through various chemical methods. While specific synthesis protocols are not detailed in the available literature, the compound's reactivity suggests that it can be prepared using standard esterification reactions involving sulfonic acids and phenolic compounds.

Chemical Reactions and Mechanisms

4-Acetylphenyl 4-chlorobenzenesulfonate participates in several chemical reactions due to its reactive functional groups. In nucleophilic substitution reactions, the sulfonate ester group can undergo hydrolysis or react with nucleophiles to form new compounds. These reactions are significant for synthesizing various derivatives and studying reaction mechanisms involving aromatic compounds.

Applications and Research Findings

This compound's versatility makes it valuable for both academic research and industrial applications, reflecting its significance within organic chemistry. While specific applications are not detailed, sulfonate esters are generally used in pharmaceutical synthesis, polymer chemistry, and as intermediates in organic synthesis.

Safety and Handling

Safety data for 4-acetylphenyl 4-chlorobenzenesulfonate is limited, but handling should follow standard protocols for organic compounds, including the use of protective equipment and proper ventilation. Suppliers may provide additional safety information and Material Safety Data Sheets (MSDS).